Cas no 2229072-77-7 (2,2-Difluoro-2-(3-phenoxyphenyl)acetic acid)

• Product Name: 2,2-Difluoro-2-(3-phenoxyphenyl)acetic acid
• CAS No: 2229072-77-7
• MF: C₁₄H₁₀F₂O₃
• MW: 264.224211215973
• CID: 5600100
• PubChem ID: 165839434
• Update Time: 2025-10-29

2,2-Difluoro-2-(3-phenoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(3-phenoxyphenyl)acetic acid
• 2229072-77-7
• EN300-1862952
• 2,2-Difluoro-2-(3-phenoxyphenyl)acetic acid

• Inchi： 1S/C14H10F2O3/c15-14(16,13(17)18)10-5-4-8-12(9-10)19-11-6-2-1-3-7-11/h1-9H,(H,17,18)
• InChI Key： RGGWEQOLKPOKPD-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1C=CC=C(C=1)OC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 264.05980050g/mol
• Monoisotopic Mass: 264.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 46.5Ų

Additional information on 2,2-Difluoro-2-(3-phenoxyphenyl)acetic acid

2,2-Difluoro-2-(3-phenoxyphenyl)acetic Acid (CAS No. 2229072-77-7): Properties, Applications, and Market Insights

2,2-Difluoro-2-(3-phenoxyphenyl)acetic acid (CAS No. 2229072-77-7) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research. This difluoroacetic acid derivative exhibits unique chemical properties due to the presence of fluorine atoms, which enhance its reactivity and stability. The compound's molecular structure, featuring a phenoxyphenyl group, makes it a valuable intermediate in the synthesis of advanced materials and bioactive molecules.

The growing demand for fluorinated compounds in drug discovery has positioned 2,2-Difluoro-2-(3-phenoxyphenyl)acetic acid as a key building block. Researchers are particularly interested in its potential applications in the development of small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are hot topics in modern medicinal chemistry. Its ability to modulate protein-protein interactions makes it a promising candidate for addressing challenging therapeutic targets.

From a synthetic perspective, CAS 2229072-77-7 offers several advantages. The difluoroacetic acid moiety provides enhanced metabolic stability compared to non-fluorinated analogs, a feature highly sought after in pharmaceutical development. Recent studies have explored its use in creating next-generation agrochemicals, where its unique properties contribute to improved pest control efficacy and environmental safety profiles.

The compound's physicochemical properties have been extensively characterized. With a molecular weight of 262.21 g/mol and specific fluorine NMR signatures, it serves as an excellent model compound for studying fluorine-organic interactions. These characteristics have made it a subject of interest in computational chemistry studies, particularly in investigations of fluorine substituent effects on aromatic systems.

Market analysis indicates increasing interest in 2,2-Difluoro-2-(3-phenoxyphenyl)acetic acid from both academic and industrial sectors. The compound's versatility as a chemical intermediate has led to its inclusion in numerous patent applications, particularly in areas related to crop protection and pharmaceutical formulations. Current research trends suggest expanding applications in material science, where its unique electronic properties could enable breakthroughs in organic electronics.

Quality control of CAS 2229072-77-7 follows stringent analytical protocols. Advanced techniques such as HPLC-MS and 19F-NMR are employed to ensure high purity standards, typically exceeding 98%. These rigorous quality measures make the compound suitable for high-throughput screening applications and structure-activity relationship studies in drug discovery pipelines.

Environmental considerations surrounding fluorinated organic compounds have prompted extensive research into the biodegradation pathways of 2,2-Difluoro-2-(3-phenoxyphenyl)acetic acid. Recent studies focus on its environmental fate and potential green chemistry applications, addressing growing concerns about sustainable chemical processes. These investigations align with current industry trends toward eco-friendly synthesis methods.

The compound's structure-activity relationships continue to be explored in various contexts. Its hydrogen bonding capacity and lipophilicity profile make it particularly interesting for medicinal chemistry optimization. Researchers are investigating its potential as a scaffold for developing selective enzyme modulators, with promising results in preliminary biological assays.

From a regulatory standpoint, 2,2-Difluoro-2-(3-phenoxyphenyl)acetic acid is classified as a research chemical with no current restrictions. However, proper laboratory safety protocols must be followed when handling this material. Material Safety Data Sheets provide comprehensive guidance on its safe storage and handling procedures, ensuring compliance with international chemical safety standards.

Future prospects for CAS 2229072-77-7 appear promising, with ongoing research exploring novel applications in catalysis and functional material design. Its unique combination of fluorine chemistry and aromatic properties positions it as a versatile tool for molecular innovation. As the demand for specialty fluorinated compounds grows across multiple industries, this compound is expected to play an increasingly important role in chemical research and development.